Cas no 78863-98-6 (5-Bromo-1,2,3,4-tetrahydrocarbazole)

• Product Name: 5-Bromo-1,2,3,4-tetrahydrocarbazole
• CAS No: 78863-98-6
• MF: C₁₂H₁₂BrN
• MW: 250.134382247925
• CID: 2085489
• PubChem ID: 12717078
• Update Time: 2025-08-03

5-Bromo-1,2,3,4-tetrahydrocarbazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1,2,3,4-tetrahydrocarbazole
• 5-Bromo-2,3,4,9-tetrahydro-1H-carbazole
• 78863-98-6

• Inchi： 1S/C12H12BrN/c13-9-5-3-7-11-12(9)8-4-1-2-6-10(8)14-11/h3,5,7,14H,1-2,4,6H2
• InChI Key： ZOMBRBLFIFOTGG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C1CCCCC=1N2

Computed Properties

• Exact Mass: 249.01531Da
• Monoisotopic Mass: 249.01531Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 378.7±37.0 °C at 760 mmHg
• Flash Point: 182.8±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-Bromo-1,2,3,4-tetrahydrocarbazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles